Propyl chloroformate
Propyl chloroformate
N-propyl chloroformate appears as a colorless liquid. May be decomposed by water. Severely irritates skin and eyes. Very toxic by ingestion, inhalation or skin absorption. Denser than water and vapors heavier than air. Flash point 50°F. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
109-61-5
VCID:
VC20866606
InChI:
InChI=1S/C4H7ClO2/c1-2-3-7-4(5)6/h2-3H2,1H3
SMILES:
CCCOC(=O)Cl
Molecular Formula:
C4H7ClO2
CH3(CH2)2OCOCl
C4H7ClO2
CH3(CH2)2OCOCl
C4H7ClO2
Molecular Weight:
122.55 g/mol
Propyl chloroformate
CAS No.: 109-61-5
Cat. No.: VC20866606
Molecular Formula: C4H7ClO2
CH3(CH2)2OCOCl
C4H7ClO2
Molecular Weight: 122.55 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-propyl chloroformate appears as a colorless liquid. May be decomposed by water. Severely irritates skin and eyes. Very toxic by ingestion, inhalation or skin absorption. Denser than water and vapors heavier than air. Flash point 50°F. Used to make other chemicals. |
|---|---|
| CAS No. | 109-61-5 |
| Molecular Formula | C4H7ClO2 CH3(CH2)2OCOCl C4H7ClO2 |
| Molecular Weight | 122.55 g/mol |
| IUPAC Name | propyl carbonochloridate |
| Standard InChI | InChI=1S/C4H7ClO2/c1-2-3-7-4(5)6/h2-3H2,1H3 |
| Standard InChI Key | QQKDTTWZXHEGAQ-UHFFFAOYSA-N |
| Impurities | Carbon dioxide, hydrogen chloride, phosgene, and alkyl chlorides; main impurities are corresponding carbonates /chloroformic esters/ |
| SMILES | CCCOC(=O)Cl |
| Canonical SMILES | CCCOC(=O)Cl |
| Boiling Point | 237 to 241 °F at 760 mm Hg (EPA, 1998) 115.2 °C 112.4 °C 115 °C |
| Colorform | COLORLESS LIQUID |
| Flash Point | -58 °F (EPA, 1998) -50 °C (-58 °F) 26 °C c.c. |
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